molecular formula C19H19N3O4S2 B2921048 (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide CAS No. 865180-23-0

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide

Cat. No.: B2921048
CAS No.: 865180-23-0
M. Wt: 417.5
InChI Key: CHMGFNGMLLJJBJ-VZCXRCSSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a benzothiazole derivative featuring a sulfamoyl group at position 6 of the benzothiazole ring, an allyl substituent at position 3, and a 4-ethoxybenzamide moiety. While direct pharmacological data are unavailable, its structural motifs—sulfamoyl (electron-withdrawing) and ethoxy (electron-donating)—suggest applications in sulfonamide-based therapeutics or agrochemicals .

Properties

IUPAC Name

4-ethoxy-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O4S2/c1-3-11-22-16-10-9-15(28(20,24)25)12-17(16)27-19(22)21-18(23)13-5-7-14(8-6-13)26-4-2/h3,5-10,12H,1,4,11H2,2H3,(H2,20,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHMGFNGMLLJJBJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide is a complex organic compound that has attracted attention in medicinal chemistry due to its potential biological activities. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse therapeutic applications, including antimicrobial and anticancer properties.

Chemical Structure and Properties

The structural features of (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide include:

  • Thiazole ring : Contributes to the compound's stability and reactivity.
  • Allyl group : Enhances the compound's interaction with biological targets.
  • Sulfonamide moiety : Known for its pharmacological properties, including antibacterial and antitumor activities.
  • Ethoxy group : Increases lipophilicity, potentially improving bioavailability.

The molecular formula of this compound is C18H20N3O3SC_{18}H_{20}N_{3}O_{3}S with a molecular weight of approximately 374.49 g/mol.

Antimicrobial Properties

Research indicates that compounds within the sulfonamide class exhibit significant antimicrobial activity. The sulfonamide group is particularly effective against a range of bacterial strains, suggesting that (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide may possess similar properties.

Table 1: Antimicrobial Activity Comparison

Compound NameActivity TypeReference
SulfamethoxazoleBroad-spectrum antibacterial
(Z)-N-(3-allyl...Antimicrobial (predicted)
Benzothiazole derivativesDiverse biological activities

Anticancer Potential

The compound is also being explored for its anticancer properties. Similar sulfonamide derivatives have shown the ability to induce apoptosis in cancer cells by activating caspase pathways and disrupting mitochondrial function.

Case Study: Induction of Apoptosis

In vitro studies on related compounds have demonstrated that they can trigger apoptotic pathways in various cancer cell lines, leading to cell death. The specific mechanisms often involve the modulation of signaling pathways associated with cell survival and proliferation.

The mechanism of action for (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide is hypothesized based on its structural components:

  • Inhibition of Enzymatic Activity : The sulfonamide group may inhibit dihydropteroate synthase, a key enzyme in bacterial folate synthesis.
  • Induction of Apoptosis : The compound may interact with mitochondrial pathways, leading to increased reactive oxygen species (ROS) production and subsequent cell death.

Research Findings

Current research highlights the need for further investigation into the biological activity of this compound. While preliminary studies suggest promising antimicrobial and anticancer effects, detailed mechanistic studies and clinical evaluations are necessary to establish its therapeutic potential.

Future Directions

  • Synthesis and Derivatization : Ongoing research focuses on synthesizing derivatives with improved efficacy and selectivity.
  • Clinical Trials : Future studies should aim to evaluate the safety and efficacy of this compound in clinical settings.
  • Predictive Modeling : Utilizing computational methods such as PASS (Prediction of Activity Spectra for Substances) can help estimate the biological activity spectrum based on structural characteristics.

Comparison with Similar Compounds

Structural Analog 1: (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide

  • Molecular Formula : C₁₈H₁₇N₃O₅S₃
  • Molecular Weight : 451.5 g/mol
  • Key Differences :
    • The 4-ethoxybenzamide group in the target compound is replaced with a 4-(methylsulfonyl)benzamide moiety.
    • The methylsulfonyl group is strongly electron-withdrawing, which may enhance electrophilic reactivity or alter solubility compared to the ethoxy group.
  • Implications: Increased molecular weight (451.5 vs. ~435–440 g/mol estimated for the target compound) due to the sulfonyl group. Potential differences in metabolic stability, as sulfonyl groups are prone to enzymatic oxidation .

Structural Analog 2: (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide

  • Molecular Formula : C₁₉H₂₀N₂O₆S₃
  • Molecular Weight : 468.6 g/mol
  • Key Differences :
    • The allyl substituent at position 3 is replaced with a 2-methoxyethyl group.
    • Dual methylsulfonyl groups at positions 4 and 6 enhance polarity and may reduce lipophilicity.
  • Implications :
    • The methoxyethyl chain could improve aqueous solubility compared to the allyl group.
    • Steric hindrance from the bulkier substituent may affect binding interactions in biological systems .

Comparative Analysis of Physicochemical Properties

Property Target Compound (4-ethoxy) Analog 1 (4-methylsulfonyl) Analog 2 (dual methylsulfonyl + methoxyethyl)
Molecular Weight (g/mol) ~435–440 (estimated) 451.5 468.6
Key Functional Groups Ethoxy, sulfamoyl, allyl Methylsulfonyl, sulfamoyl Methylsulfonyl (×2), methoxyethyl
Electronic Effects Mixed (donor + acceptor) Strong acceptor Strong acceptor
Solubility Prediction Moderate (ethoxy enhances) Low (sulfonyl reduces) Moderate (polar groups)

Implications of Substituent Variations

  • Sulfamoyl vs.
  • Allyl vs. Methoxyethyl : The allyl group’s unsaturated bond may confer reactivity (e.g., Michael addition), while methoxyethyl’s ether linkage enhances hydrophilicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.